4-Sulfamoyloxy-benzoic acid hexyl ester

• Molecular Formula: C13H19NO5S
• Molecular Weight: 301.36 g/mol
• IUPAC Name: hexyl 4-sulfamoyloxybenzoate
• InChI: InChI=1S/C13H19NO5S/c1-2-3-4-5-10-18-13(15)11-6-8-12(9-7-11)19-20(14,16)17/h6-9H,2-5,10H2,1H3,(H2,14,16,17)
• InChI Key: PJIPMHPXRQOHKO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C1=CC=C(C=C1)OS(=O)(=O)N

Description

Its structure consists of a benzoic acid backbone substituted at the para position with a sulfamoyloxy group (–OSO₂NH₂), which is further esterified with a hexyl chain. This compound has been studied in pharmacological contexts, particularly as a steryl-sulfatase inhibitor, with an IC₅₀ value of 3800 nM reported in enzyme inhibition assays .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfamoyloxy Benzoic Acid Esters

Key analogs vary in the alkyl chain length of the ester group, which influences potency and physicochemical properties:

Compound Name	Ester Group	IC₅₀ (nM)	Key Properties	Source
4-Sulfamoyloxy-benzoic acid hexyl ester	Hexyl	3800	Moderate potency; enhanced lipophilicity
4-Sulfamoyloxy-benzoic acid propyl ester	Propyl	13200	Lower potency; reduced lipophilicity
Sulfamic acid 2-nonyl-4-oxo-4H-chromen-6-yl ester	Nonyl	403	High potency; extended alkyl chain

Findings :

• Increasing alkyl chain length correlates with improved inhibitory activity in steryl-sulfatase assays. For example, the nonyl ester analog (IC₅₀ = 403 nM) is ~9x more potent than the hexyl ester .
• The hexyl ester’s IC₅₀ of 3800 nM suggests a balance between lipophilicity and steric effects, as excessively long chains (e.g., nonyl) may enhance binding affinity but reduce solubility .

Other Benzoic Acid Derivatives

• 4-Cyanobenzoic Acid 4-(Hexyloxy)phenyl Ester (CAS 58546-88-6): Features a cyano substituent and hexyloxy-phenyl ester.
• Diethylamino Hydroxybenzoyl Hexyl Benzoate (PARSOL® DHHB, CAS 302776-68-7): A UV filter with a hexyl ester and diethylamino-hydroxybenzoyl substituent. Demonstrates the role of hexyl esters in stabilizing photoactive compounds .

Hexyl Esters in Drug Design

• 5-Aminolevulinic Acid Hexyl Ester (Hexvix®, CAS 140898-97-1): Used in photodynamic therapy; exhibits 50x stronger fluorescence and 2x higher tissue penetration than the parent acid . Highlights the hexyl group’s role in improving drug delivery and efficacy .
• Butanoic Acid Hexyl Ester: Found in flavor studies; its sweetness-enhancing properties are concentration-dependent, with higher concentrations imparting undesirable aromas .

Mechanistic and Structural Insights

• Ester Chain Length and Bioactivity: Longer alkyl chains (e.g., hexyl vs. propyl) enhance membrane permeability but may reduce aqueous solubility. The hexyl ester’s IC₅₀ of 3800 nM reflects a compromise between these factors .
• Comparative Toxicity and Safety: Limited data exist for 4-sulfamoyloxy-benzoic acid hexyl ester, but related esters (e.g., 2-ethylhexyl adipate) are regulated for industrial use due to moderate toxicity .